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Compound of Interest

Compound Name: 2-(Benzyloxy)pyridine

Cat. No.: B1267808

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 2-(Benzyloxy)pyridine. The following procedures
are designed to ensure safe operational use and proper disposal, minimizing risk and
environmental impact.

Essential Safety Information

While a specific Safety Data Sheet (SDS) for 2-(Benzyloxy)pyridine is not widely available,
data from closely related compounds and supplier information indicate its primary hazards.
GHS hazard statements for 2-(Benzyloxy)pyridine include H315 (Causes skin irritation), H319
(Causes serious eye irritation), and H335 (May cause respiratory irritation). The related
compound 2-(Benzyloxy)pyridine-4-carboxylic acid is also classified as H302 (Harmful if
swallowed)[1][2]. Therefore, appropriate precautions must be taken to avoid contact and
inhalation.

Quantitative Safety and Physical Data

The following table summarizes key quantitative data. Occupational Exposure Limits (OELS)
are provided for the parent compound, pyridine, as a conservative reference point. Physical
properties are for the closely related compound 2-Benzylpyridine to provide an approximation
of physical state and characteristics.
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Parameter

Value Compound Reference

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause 2-(Benzyloxy)pyridine[2] &
respiratory irritationH302: related compounds[1]

Harmful if swallowed (by

analogy)
OSHA PEL (8-hr TWA) 5 ppm (15 mg/m3) Pyridine[3][4][5]
NIOSH REL (10-hr TWA) 5 ppm (15 mg/m3) Pyridine[5][6]
ACGIH TLV (8-hr TWA) 1 ppm (3.1 mg/m3) Pyridine[6]
NIOSH IDLH 1,000 ppm Pyridine[3][5]
Physical State Liquid 2-Benzylpyridine[7][8]
Melting Point 8-12°C/46.4-53.6 °F 2-Benzylpyridine[7][8]
Boiling Point 276°C1528.8°F @ 760 2-Benzylpyridine[7][8]
mmHg
Flash Point 125 °C / 257 °F (closed cup) 2-Benzylpyridine[7][8]
Density 1.054 g/mL at 25 °C 2-Benzylpyridine[8][9]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling 2-(Benzyloxy)pyridine from

preparation to immediate post-use cleanup.

1. Engineering Controls and Preparation:

o Ventilation: Always handle 2-(Benzyloxy)pyridine inside a properly functioning chemical

fume hood to minimize inhalation of vapors.[10]

o Emergency Equipment: Ensure an emergency eyewash station and safety shower are

accessible within a 10-second travel distance of the work area.
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Spill Kit: Have a spill kit readily available containing an inert absorbent material (e.g., sand,
vermiculite), a sealable container for waste, and appropriate PPE.

. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear chemical safety goggles with side shields conforming to
EN166 (EU) or NIOSH (US) standards. A face shield should be worn if there is a significant
risk of splashing.[9][11]

Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for any signs of
degradation or puncture before use.

o Lab Coat/Gown: A long-sleeved, impervious lab coat or gown is mandatory to prevent skin
contact.

Respiratory Protection: If engineering controls are insufficient or during a large spill, use a
full-face respirator with an appropriate organic vapor cartridge.

. Handling Procedure:

Pre-Use Inspection: Visually inspect the container for any damage or leaks before moving it
to the work area.

Dispensing: When transferring the chemical, do so slowly and carefully to avoid splashing.
Use anti-static and spark-proof tools where possible.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[5]
Avoid all personal contact, including inhalation.[5]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling the chemical, even if gloves were worn.[12]

. Immediate Post-Handling:

Container Sealing: Securely close the container cap immediately after use.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0320119.htm
https://www.echemi.com/sds/2-benzyloxy-5-nitropyridine-pd180713166596.html
https://www.cdc.gov/niosh/idlh/110861.html
https://www.cdc.gov/niosh/idlh/110861.html
https://www.chemscene.com/885952-26-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Decontamination: Wipe down the external surfaces of the container and the work area within
the fume hood.

Glove Removal: Remove gloves using the proper technique (without touching the outer
surface) and dispose of them as contaminated waste.

Hand Washing: Wash hands again thoroughly before leaving the laboratory.
Emergency and First Aid Procedures
In Case of Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[11][13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[13] Seek medical attention if irritation
OCCUrsS Or persists.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11][13] Remove contact lenses if present
and easy to do.[4][14] Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Disposal Plan

1. Waste Collection:

Collect all waste containing 2-(Benzyloxy)pyridine, including contaminated consumables
(e.g., gloves, absorbent pads), in a designated, sealable, and properly labeled hazardous
waste container.

Do not mix pyridine-based waste with other waste streams, especially incompatible materials
like strong oxidizers or acids.

. Storage of Waste:
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» Store the hazardous waste container in a cool, dry, and well-ventilated secondary
containment area, away from heat or ignition sources.

o Ensure the container is kept tightly closed.
3. Final Disposal:

» Dispose of the hazardous waste through a licensed and certified professional waste disposal
service.

 All disposal activities must be in accordance with local, state, and federal regulations. Do not
pour this chemical down the drain.

Safe Handling Workflow

The following diagram illustrates the critical steps for the safe handling of 2-
(Benzyloxy)pyridine.
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Workflow for Safe Handling of 2-(Benzyloxy)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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